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Compound of Interest

Compound Name: Vanadyl! acetylacetonate

Cat. No.: B7853847

An in-depth analysis of the crystallographic structure, synthesis, and biological significance of
bis(acetylacetonato)oxidovanadium(lV) [VO(acac)z], a compound of interest in drug
development due to its insulin-mimetic properties.

Introduction

Bis(acetylacetonato)oxidovanadium(IV), commonly known as VO(acac)z, is a coordination
complex that has garnered significant attention in the scientific community, particularly for its
potential therapeutic applications. As an insulin-mimetic agent, it has been shown to modulate
key components of the insulin signaling pathway, making it a valuable subject of study for
researchers in drug development and metabolic diseases. This technical guide provides a
comprehensive overview of the crystal structure of VO(acac)z, detailed experimental protocols
for its synthesis and characterization, and an exploration of its interaction with biological
signaling pathways.

Molecular and Crystal Structure

VO(acac): is a blue-green crystalline solid with a square pyramidal geometry. The central
vanadium atom is in the +4 oxidation state and is coordinated to two bidentate acetylacetonate
(acac) ligands and one oxo group. The oxo group occupies the apical position, with the four
oxygen atoms of the two acetylacetonate ligands forming the square base.
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The crystal structure of VO(acac)z has been determined by single-crystal X-ray diffraction to be
triclinic, belonging to the P-1 space group. Detailed crystallographic data are summarized in
the tables below.

Crystallographic Data

Parameter Value

Crystal
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b7853847#crystal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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